N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide

• IUPAC Name: N-(2-hydroxy-2-naphthalen-1-ylethyl)-2-(4-methoxyphenyl)ethanesulfonamide
• InChI: InChI=1S/C21H23NO4S/c1-26-18-11-9-16(10-12-18)13-14-27(24,25)22-15-21(23)20-8-4-6-17-5-2-3-7-19(17)20/h2-12,21-23H,13-15H2,1H3
• InChI Key: SOIDQYVIPLYFIS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCS(=O)(=O)NCC(C2=CC=CC3=CC=CC=C32)O
• Molecular Formula: C21H23NO4S
• Molecular Weight: 385.5 g/mol
• CAS No.: 1351648-32-2

Description

N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C21H23NO4S and its molecular weight is 385.48. The purity is usually 95%.
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Scientific Research Applications

1. Reactions and Mechanisms

N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)-2-(4-methoxyphenyl)ethanesulfonamide and its derivatives have been studied for their reactions with various compounds. For instance, reactions of methoxynaphthalenes with active methylene compounds in the presence of manganese(III) acetate have been explored. These reactions yield products like 2-acetoxy-2-(1-naphthyl)propanediamides and 2-hydroxy-2-(1-naphthyl)propanediamides, indicating the potential for complex chemical transformations involving these compounds (Tsunoda et al., 1991).

2. Synthesis and Characterization

Several studies have focused on the synthesis and characterization of compounds related to this compound. For example, a novel heterocyclic compound was synthesized, and its crystal structure was studied, providing insights into the structural aspects of these types of compounds (Shruthi et al., 2019).

3. Biological Interactions

Interactions of related compounds with biological molecules have been investigated. A study on the interaction of similar fluorescent probes with Bovine Serum Albumin (BSA) using fluorescence spectral data highlights the potential biological relevance of these compounds (Ghosh et al., 2016).

4. Antioxidant and Anticancer Activity

Research has been conducted on derivatives of this compound for their antioxidant and anticancer activities. Some derivatives have shown significant antioxidant activity and cytotoxicity against cancer cell lines, indicating potential therapeutic applications (Tumosienė et al., 2020).

5. Antibacterial Activities

Some derivatives of the compound have demonstrated antibacterial properties. Research into new metal complexes of unsymmetrical tetradentate Schiff bases derived from similar compounds revealed their potential in combating bacterial infections (Arteen et al., 2019).